Cas no 554444-00-7 (tert-butyl 2-amino-5-(propan-2-yl)thiophene-3-carboxylate)

• Product Name: tert-butyl 2-amino-5-(propan-2-yl)thiophene-3-carboxylate
• CAS No: 554444-00-7
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 2117273
• PubChem ID: 21030813
• Update Time: 2025-09-22

tert-butyl 2-amino-5-(propan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-isopropylthiophene-3-carboxylate
• GHTIWTCTFMMYIW-UHFFFAOYSA-N
• 1,1-dimethylethyl 2-amino-5-(1-methylethyl)-3-thiophenecarboxylate
• tert-butyl 2-amino-5-(propan-2-yl)thiophene-3-carboxylate

• Inchi： 1S/C12H19NO2S/c1-7(2)9-6-8(10(13)16-9)11(14)15-12(3,4)5/h6-7H,13H2,1-5H3
• InChI Key： GHTIWTCTFMMYIW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C=C1C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives